2-methoxy-N-methyl-2-(2-pyridyl)thioacetamide

• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol
• IUPAC Name: 2-methoxy-N-methyl-2-pyridin-2-ylethanethioamide
• InChI: InChI=1S/C9H12N2OS/c1-10-9(13)8(12-2)7-5-3-4-6-11-7/h3-6,8H,1-2H3,(H,10,13)
• InChI Key: NUNIXMWDTUKSTG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)C(C1=CC=CC=N1)OC

Description

2-methoxy-N-methyl-2-(2-pyridyl)thioacetamide is a useful research compound. Its molecular formula is C9H12N2OS and its molecular weight is 196.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(Methoxymethyl)pyridine (4.4 g., 0.036 mole), dissolved in 25 ml. of dry benzene, is added dropwise to 20 ml. of 2M phenyl lithium (0.04 mole) in benzene/ether with cooling. The mixture is stirred for 30 minutes, then methyl isothiocyanate (2.6 g., 0.03 mole), dissolved in 40 ml. of dry benzene, is added dropwise with cooling. The resulting solution is stirred overnight. An equal volume of water is added and the solution is cooled and made acidic with 10% hydrochloric acid. The phases are separated, the organic phase is washed with water and the combined aqueous phases are made basic to about pH 9 then extracted with chloroform. The chloroform extracts are washed with water and dried over magnesium sulfate. Filtration and removal of solvent gives a residue which is recrystallized from isopropyl ether/ethanol to give 2-methoxy-N-methyl-2-(2-pyridyl)thioacetamide, m.p. 104°-105°C.